2-Chloro-N-[(5-ethylfuran-2-yl)methyl]-N-(1-prop-2-enylpiperidin-4-yl)acetamide

• IUPAC Name: 2-chloro-N-[(5-ethylfuran-2-yl)methyl]-N-(1-prop-2-enylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C17H25ClN2O2/c1-3-9-19-10-7-14(8-11-19)20(17(21)12-18)13-16-6-5-15(4-2)22-16/h3,5-6,14H,1,4,7-13H2,2H3
• InChI Key: KCSNBJBVYAGVNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN(C2CCN(CC2)CC=C)C(=O)CCl
• Molecular Formula: C17H25ClN2O2
• Molecular Weight: 324.8 g/mol

Description

The description of an organic compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. .

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic techniques, such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of an organic compound depend on its functional groups. For example, a compound with a carboxylic acid group might undergo reactions such as esterification or decarboxylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

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Safety and Hazards

The safety and hazards of an organic compound are typically assessed through toxicological studies. This can include determining the compound’s LD50 (the dose that is lethal to 50% of a population), as well as its potential for causing irritation, sensitization, or other harmful effects.

Future Directions

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